Cas no 1444625-95-9 (N-cyano(thiophen-3-yl)methyl-4H,6H,7H-thieno3,2-cthiopyran-4-carboxamide)

• Product Name: N-cyano(thiophen-3-yl)methyl-4H,6H,7H-thieno3,2-cthiopyran-4-carboxamide
• CAS No: 1444625-95-9
• MF: C₁₄H₁₂N₂OS₃
• MW: 320.452878952026
• CID: 6578317
• PubChem ID: 75374418
• Update Time: 2025-07-08

N-cyano(thiophen-3-yl)methyl-4H,6H,7H-thieno3,2-cthiopyran-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyano(thiophen-3-yl)methyl-4H,6H,7H-thieno3,2-cthiopyran-4-carboxamide
• N-[cyano(thiophen-3-yl)methyl]-6,7-dihydro-4H-thieno[3,2-c]thiopyran-4-carboxamide
• EN300-26689100
• Z1274098823
• AKOS033227486
• N-[cyano(thiophen-3-yl)methyl]-4H,6H,7H-thieno[3,2-c]thiopyran-4-carboxamide
• 1444625-95-9

• Inchi： 1S/C14H12N2OS3/c15-7-11(9-1-4-18-8-9)16-14(17)13-10-2-5-19-12(10)3-6-20-13/h1-2,4-5,8,11,13H,3,6H2,(H,16,17)
• InChI Key： REYIYAFLXISILJ-UHFFFAOYSA-N
• SMILES： S1CCC2=C(C=CS2)C1C(NC(C#N)C1=CSC=C1)=O

Computed Properties

• Exact Mass: 320.01117653g/mol
• Monoisotopic Mass: 320.01117653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 135Ų

Additional information on N-cyano(thiophen-3-yl)methyl-4H,6H,7H-thieno3,2-cthiopyran-4-carboxamide

N-Cyano(Thiophen-3-Yl)Methyl-4H,6H,7H-Thieno[3,2-C]Thiopyran-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1444625-95-9, known as N-cyano(thiophen-3-yl)methyl-4H,6H,7H-thieno[3,2-c]thiopyran-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and drug discovery. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

N-cyano(thiophen-3-yl)methyl is a key functional group in this molecule, contributing to its electronic properties and reactivity. The presence of the thiophene ring (a five-membered aromatic heterocycle containing sulfur) enhances the compound's stability and aromaticity. Recent studies have shown that such structures can exhibit exceptional electronic properties, making them suitable for applications in organic electronics and optoelectronics.

The thieno[3,2-c]thiopyran core of the molecule is another critical feature. This bicyclic structure combines the properties of thiophene and thiopyran moieties, resulting in a molecule with both aromatic and non-aromatic characteristics. The interplay between these structural elements has been explored in recent research to understand their impact on the compound's optical and electronic properties.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like N-cyano(thiophen-3-yl)methyl-4H,6H,7H-thieno[3,2-c]thiopyran-4-carboxamide. Researchers have employed various strategies, including modular synthesis and click chemistry, to assemble these intricate structures efficiently. These methods not only improve yield but also allow for fine-tuning of the molecule's properties for specific applications.

The carboxamide group in the molecule plays a crucial role in its reactivity and functionality. It can participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition and self-assembly processes. Recent studies have highlighted the potential of such groups in designing supramolecular systems and functional materials.

From an application standpoint, N-cyano(thiophen-3-yl)methyl-thieno[3,2-c]thiopyran-carboxamide has shown promise in several areas. Its electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Additionally, its structural versatility could be leveraged in drug design, where such molecules can serve as scaffolds for bioactive compounds.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have revealed that it exhibits strong fluorescence under certain conditions, which could be exploited in sensing applications or as a component in bioimaging agents. Furthermore, its thermal stability has been tested under various conditions, demonstrating its suitability for high-performance materials.

In conclusion, N-cyano(thiophen-3-yl)methyl-thieno[3,2-c]thiopyran-carboxamide is a remarkable compound with a wealth of potential applications. Its unique structure and functional groups make it a valuable subject for further research. As advancements in synthetic methods continue to unfold, we can expect even more innovative uses for this compound in diverse fields ranging from electronics to biomedicine.